Cas no 52204-01-0 (2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-)

2H-Azepin-2-one, 7,7'-methylenebis[hexahydro- structure
52204-01-0 structure
Product name:2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-
CAS No:52204-01-0
MF:C13H22N2O2
MW:238.325983524323
CID:336175
PubChem ID:20037322

2H-Azepin-2-one, 7,7'-methylenebis[hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 7-[(7-oxoazepan-2-yl)methyl]azepan-2-one
    • 52204-01-0
    • Methylenbiscaprolactam
    • SCHEMBL4019894
    • 7,7'-Methylenedi(azepan-2-one)
    • DTXSID10601885
    • 2H-Azepin-2-one, 7,7'-methylenebis[hexahydro-
    • Inchi: InChI=1S/C13H22N2O2/c16-12-7-3-1-5-10(14-12)9-11-6-2-4-8-13(17)15-11/h10-11H,1-9H2,(H,14,16)(H,15,17)
    • InChI Key: XMGLNPARCVUNDI-UHFFFAOYSA-N
    • SMILES: C(C1NC(=O)CCCC1)C1NC(=O)CCCC1

Computed Properties

  • Exact Mass: 238.168127949g/mol
  • Monoisotopic Mass: 238.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.2Ų

2H-Azepin-2-one, 7,7'-methylenebis[hexahydro- Related Literature

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